![molecular formula C11H8N2O3 B6414407 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% CAS No. 1261908-46-6](/img/structure/B6414407.png)
4-Hydroxy-2-(3-nitrophenyl)pyridine, 95%
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Overview
Description
4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% (4-HNP) is an organic compound with a nitro group attached to the aromatic ring of the pyridine. It is a colorless solid that is soluble in organic solvents, and can be used as a reagent in organic synthesis. 4-HNP is used extensively in the pharmaceutical and agrochemical industries, as well as in the laboratory.
Scientific Research Applications
4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% has many scientific research applications, including its use as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a precursor for the synthesis of a variety of pharmaceuticals and agrochemicals. 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% is also used in the synthesis of polymeric materials, and has been used in the development of novel drug delivery systems. In addition, 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% has been used in the synthesis of a variety of polymers, including polyesters, polyamides, and polyurethanes.
Mechanism of Action
4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% is an aromatic compound, which means that it can undergo a variety of reactions, including electrophilic substitution and nucleophilic addition. It is also capable of forming hydrogen bonds and can undergo cycloaddition reactions. The nitro group of 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% is also capable of undergoing oxidation, which can lead to the formation of a variety of products.
Biochemical and Physiological Effects
4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% has been shown to have an anti-inflammatory effect, as well as a protective effect against oxidative stress. In addition, 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% has been shown to have an inhibitory effect on the growth of certain types of bacteria, and has been shown to have an anti-cancer effect in some cell lines.
Advantages and Limitations for Lab Experiments
4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% has a number of advantages for use in laboratory experiments. It is highly soluble in organic solvents, making it easy to work with. In addition, 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% is relatively stable, and can be stored for extended periods of time without significant degradation. On the other hand, 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% is a relatively expensive reagent, and may be difficult to obtain in some areas. In addition, the oxidation of 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% can lead to the formation of a variety of products, which may complicate the analysis of the reaction.
Future Directions
Future research involving 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% could focus on the development of new synthetic methods for the preparation of 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95%, as well as the development of new applications for 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95%. In addition, further research could be conducted on the biochemical and physiological effects of 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95%, as well as the development of new drug delivery systems based on 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95%. Finally, further research could be conducted on the use of 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% as a catalyst in the synthesis of other compounds.
Synthesis Methods
4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% can be synthesized in several ways, including a two-step process involving the reaction of 3-nitrophenol with pyridine in the presence of a base, followed by the oxidation of the product with hydrogen peroxide. The reaction can also be carried out in a single step with the use of a palladium catalyst. In addition, 4-Hydroxy-2-(3-nitrophenyl)pyridine, 95% can be synthesized from the reaction of 3-nitrophenol and pyridine in the presence of a base, followed by the addition of hydrogen peroxide.
properties
IUPAC Name |
2-(3-nitrophenyl)-1H-pyridin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-10-4-5-12-11(7-10)8-2-1-3-9(6-8)13(15)16/h1-7H,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBNLICAQOZVCKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=O)C=CN2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90692559 |
Source
|
Record name | 2-(3-Nitrophenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261908-46-6 |
Source
|
Record name | 2-(3-Nitrophenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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